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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Pentyn-1-amine, also known as 5-amino-1-pentyne, is a versatile bifunctional molecule
incorporating a terminal alkyne and a primary amine. This unique structure makes it a valuable
building block in organic synthesis, particularly in the construction of novel heterocyclic
compounds and as a linker in bioconjugation and drug discovery via "click chemistry"” reactions.
A thorough understanding of its physical properties is essential for its safe handling, application
in synthetic protocols, and for the accurate interpretation of experimental results. This guide
provides a detailed overview of the core physical characteristics of 4-Pentyn-1-amine, outlines
the standard methodologies for their determination, and presents a logical workflow for these
experimental procedures.

Core Physical Properties

The physical state of 4-Pentyn-1-amine under standard conditions is a colorless to light yellow
liquid.[1] It is characterized by the following quantitative physical properties:
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Property Value Source(s)
Molecular Formula CsHsN [1112]
Molecular Weight 83.13 g/mol [3114]
Density 0.859 g/mL at 20 °C [21[31[5]
Boiling Point 118.0 + 23.0 °C (Predicted) [1112]

Flash Point 10 - 15 °C [1][21[3]

Soluble in many organic

Solubility solvents, such as ethanol and [1]
ether.[1]
Refractive Index 1.452 [2]

Experimental Protocols

The accurate determination of the physical properties of a compound like 4-Pentyn-1-amine
relies on standardized experimental procedures. Below are detailed methodologies for the key
properties listed above.

Determination of Boiling Point (ASTM D1120)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A standard method for this determination is based on ASTM D1120, "Standard Test
Method for Boiling Point of Engine Coolants," which is adaptable for pure chemical compounds.

[2][5][6]
Apparatus:

A round-bottom flask of suitable size.

A condenser with a coolant jacket.

A calibrated thermometer or temperature probe.

A heating mantle or other suitable heat source.
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» Boiling chips.

Procedure:

A measured volume of 4-Pentyn-1-amine is placed in the round-bottom flask, and boiling
chips are added to ensure smooth boiling.

o The flask is connected to the condenser, and the thermometer is positioned so that the top of
the bulb is level with the bottom of the side arm of the flask.

e The liquid is heated at a steady rate.

o The temperature is recorded when the liquid is boiling vigorously and a constant temperature
is observed on the thermometer. This constant temperature is the boiling point of the
substance at the recorded atmospheric pressure.

The observed boiling point may be corrected to standard pressure if necessary.

Determination of Density (ASTM D4052)

The density of a liquid is its mass per unit volume. The ASTM D4052 standard test method,
which covers the determination of density of liquids by a digital density meter, provides a
precise and efficient means of measurement.[3][7][8][9]

Apparatus:

o Adigital density meter equipped with a U-tube oscillator.
o Atemperature-controlled sample chamber.

e Syringes for sample injection.

Procedure:

o The digital density meter is calibrated using two standards of known density, typically dry air
and deionized water.

o The sample of 4-Pentyn-1-amine is drawn into a syringe, ensuring it is free of air bubbles.
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e The sample is injected into the U-tube of the density meter, which is maintained at a constant
temperature (e.g., 20 °C).

e The instrument measures the oscillation period of the U-tube containing the sample.

e The density is calculated automatically by the instrument based on the oscillation period and
the calibration data.

Determination of Flash Point (ASTM D93)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. For a flammabile liquid like 4-Pentyn-1-amine, the Pensky-Martens closed-cup
method (ASTM D93) is a suitable standard procedure.[1][10][11][12]

Apparatus:

e Pensky-Martens closed-cup tester, consisting of a test cup, a lid with an ignition source, a
stirrer, and a heating source.

e A calibrated thermometer.

Procedure:

The test cup is filled with 4-Pentyn-1-amine to the specified level.

e The lid is placed on the cup, and the sample is heated at a slow, constant rate while being
stirred.

o At regular temperature intervals, the stirring is stopped, and an ignition source (a small
flame) is dipped into the vapor space above the liquid.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite with a distinct flash inside the cup.

Determination of Solubility

A general qualitative method for determining the solubility of an amine in organic solvents
involves the following steps:
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Apparatus:

o Test tubes.

e Avortex mixer or shaker.

o Graduated pipettes.

Procedure:

e Asmall, measured amount of 4-Pentyn-1-amine (e.g., 0.1 mL) is added to a test tube.

o A measured volume of the solvent to be tested (e.g., ethanol, ether) is added to the test tube
in increments (e.g., 0.5 mL).

» After each addition, the mixture is vigorously agitated using a vortex mixer or by shaking.

e The mixture is visually inspected for homogeneity. If a single liquid phase is observed, the
amine is considered soluble. If two distinct layers remain or if the amine does not dissolve, it
is considered insoluble or partially soluble at that concentration.

The process is repeated with different solvents to build a solubility profile.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of a liquid chemical such as 4-Pentyn-1-amine.
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Caption: Workflow for the experimental determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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